Cas no 610279-41-9 (6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine)

• Product Name: 6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine
• CAS No: 610279-41-9
• MF: C₁₉H₁₃BrN₄
• MW: 377.237322568893
• CID: 6301129
• PubChem ID: 4714159
• Update Time: 2025-06-13

6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine
• 6-bromo-4-phenyl-N-pyridin-4-ylquinazolin-2-amine
• F1474-0071
• Z62456985
• CHEMBL4919567
• 610279-41-9
• AKOS002664244

• Inchi： 1S/C19H13BrN4/c20-14-6-7-17-16(12-14)18(13-4-2-1-3-5-13)24-19(23-17)22-15-8-10-21-11-9-15/h1-12H,(H,21,22,23,24)
• InChI Key： UUPQTAWXOMHIPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(NC1C=CN=CC=1)=N2

Computed Properties

• Exact Mass: 376.03236g/mol
• Monoisotopic Mass: 376.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine

Comprehensive Overview of 6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine (CAS No. 610279-41-9)

The compound 6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine (CAS No. 610279-41-9) is a highly specialized quinazoline derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a bromine substituent at the 6-position and a pyridin-4-yl group attached to the amine functionality, this molecule exhibits promising potential as a scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized the treatment of various diseases, including cancer and inflammatory disorders.

In recent years, the search for small molecule inhibitors targeting specific kinases has become a hot topic in pharmaceutical research. The 6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine structure aligns well with this trend, as its quinazoline core is known to interact with the ATP-binding sites of various kinases. This interaction is crucial for modulating kinase activity, making it a valuable tool for studying signal transduction pathways. The presence of the bromine atom further enhances the compound's ability to participate in halogen bonding, a key interaction in drug-receptor binding.

The synthesis and characterization of 6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine have been extensively studied, with researchers focusing on optimizing its physicochemical properties and bioavailability. The compound's logP value and solubility profile are critical parameters that influence its pharmacokinetic behavior. Recent advancements in computational chemistry have enabled scientists to predict these properties more accurately, accelerating the drug discovery process. Additionally, the compound's structural analogs have shown promising results in preclinical studies, further highlighting its potential as a lead compound.

One of the most frequently asked questions in online searches related to 6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine is its potential applications in cancer therapy. Given the growing interest in targeted therapies, this compound's ability to inhibit specific kinases makes it a candidate for further investigation. Another common query revolves around its synthetic route, with many researchers seeking detailed protocols for its preparation. The compound's synthesis typically involves multi-step reactions, including cyclization and amination steps, which are well-documented in the literature.

The 6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine also finds applications in chemical biology, where it is used as a probe to study enzyme mechanisms and cellular pathways. Its fluorescence properties and binding affinity make it suitable for various assay formats, including high-throughput screening (HTS). The compound's versatility extends to its use in structure-activity relationship (SAR) studies, where minor modifications to its structure can lead to significant changes in biological activity.

In conclusion, 6-bromo-4-phenyl-N-(pyridin-4-yl)quinazolin-2-amine (CAS No. 610279-41-9) represents a valuable addition to the toolkit of medicinal chemists and researchers. Its unique structural features, combined with its potential applications in drug discovery and chemical biology, make it a compound of enduring interest. As the scientific community continues to explore its properties and derivatives, it is likely to remain a focal point in the search for new therapeutic agents.